Cas no 149282-25-7 (Urea,N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy-)

• Product Name: Urea,N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy-
• CAS No: 149282-25-7
• MF: C₁₅H₁₃Cl₃N₂O₂
• MW: 359.634920835495
• CID: 100270
• PubChem ID: 2761317
• Update Time: 2025-10-16

Urea,N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy-
• 1-(4-CHLOROBENZYL)-3-(3,4-DICHLOROPHENYL)-1-METHOXYUREA
• 1-[(4-chlorophenyl)methyl]-3-(3,4-dichlorophenyl)-1-methoxyurea
• AC1MC4OD
• ACMC-20n5nz
• AG-D-95340
• CTK4C6123
• MolPort-000-159-959
• 1-(4-Chlorobenzyl)-3-(3,4-dichlorophenyl)-1-
• A808874
• 1-[(4-chlorophenyl)methyl]-3-(3,4-dichlorophenyl)-1-methoxy-urea;1-(4-Chlorobenzyl)-3-(3,4-dichlorophenyl)-1-methoxyurea
• FT-0643434
• 149282-25-7
• MFCD00846954
• DTXSID50375699
• N-[(4-Chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxyurea

• MDL： MFCD00846954
• Inchi： 1S/C15H13Cl3N2O2/c1-22-20(9-10-2-4-11(16)5-3-10)15(21)19-12-6-7-13(17)14(18)8-12/h2-8H,9H2,1H3,(H,19,21)
• InChI Key： UAOLDMOQMUEJFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C(NC1C=CC(=C(C=1)Cl)Cl)=O)OC

Computed Properties

• Exact Mass: 358.00400
• Monoisotopic Mass: 358.004261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 5.31530

Additional information on Urea,N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy-

Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7): A Comprehensive Overview

Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of urea with multiple substituents that confer unique chemical and biological properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

Structural Characteristics

The molecular structure of Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) is characterized by a central urea moiety with three distinct substituents: a 4-chlorophenylmethyl group, a 3,4-dichlorophenyl group, and a methoxy group. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility and reactivity. The chlorinated phenyl groups are particularly noteworthy for their influence on the compound's electronic and steric properties.

Synthesis Methods

The synthesis of Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) typically involves a multi-step process that combines various organic reactions. One common approach is to start with the reaction of (4-chlorophenyl)methylamine with isocyanate to form an intermediate urea derivative. This intermediate is then further modified by introducing the 3,4-dichlorophenyl and methoxy groups through subsequent reactions such as nucleophilic substitution and alkylation. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities

Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) has been studied for its potential biological activities in various contexts. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated potential as an antiproliferative agent against certain cancer cell lines, particularly those derived from breast and lung cancers.

In the realm of neuropharmacology, Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) has been investigated for its ability to modulate neurotransmitter systems. Preliminary studies suggest that it may have potential as a novel therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating cholinergic and dopaminergic pathways.

Potential Applications

The diverse biological activities of Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) make it a promising candidate for various pharmaceutical applications. Its anti-inflammatory properties could be harnessed in the development of new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The antiproliferative effects observed in cancer cell lines suggest its potential as a lead compound in cancer drug discovery programs.

In the field of neuropharmacology, further research is needed to elucidate the mechanisms by which Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) modulates neurotransmitter systems and to assess its safety and efficacy in preclinical models of neurological disorders.

Conclusion

Urea, N-[(4-chlorophenyl)methyl]-N'-(3,4-dichlorophenyl)-N-methoxy (CAS No. 149282-25-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an intriguing candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, contributing to the broader understanding of this complex molecule.